Cas no 1235012-80-2 (N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide
• CAS No: 1235012-80-2
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• CID: 6296952
• PubChem ID: 49669392
• Update Time: 2025-06-20

N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide
• F5097-2790
• SR-01000920926
• VU0635483-1
• N-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]-3-phenylsulfanylpropanamide
• SR-01000920926-1
• AKOS024497963
• N-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}-3-(phenylsulfanyl)propanamide
• N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-3-(phenylthio)propanamide
• 1235012-80-2

• Inchi： 1S/C22H26N2O3S/c25-19-10-13-24(14-11-19)22(27)16-17-6-8-18(9-7-17)23-21(26)12-15-28-20-4-2-1-3-5-20/h1-9,19,25H,10-16H2,(H,23,26)
• InChI Key： IBQLFHMWDUPGON-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NC1C=CC(=CC=1)CC(N1CCC(CC1)O)=O)=O

Computed Properties

• Exact Mass: 398.16641387g/mol
• Monoisotopic Mass: 398.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.9Ų

Additional information on N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide

Professional Introduction to N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide (CAS No: 1235012-80-2)

N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide is a specialized compound with significant implications in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1235012-80-2, has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this amide derivative features a complex arrangement of functional groups, including a piperidine ring, an ester moiety, and a phenylsulfanyl group, which contribute to its distinctive chemical behavior and reactivity.

The< strong>N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide molecule exhibits a high degree of versatility, making it a valuable candidate for various biochemical and pharmacological studies. The presence of the hydroxypiperidine group in its structure suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy. This feature has prompted researchers to explore its role in modulating metabolic pathways and signaling cascades.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide. Molecular dynamics simulations and quantum mechanical calculations have been employed to understand the compound's behavior in different environments, including biological fluids. These studies have highlighted the compound's stability and solubility characteristics, which are essential for its formulation as an active pharmaceutical ingredient (API).

In the realm of drug discovery, the< strong>piperidine ring present in N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide has been particularly studied for its role in enhancing binding affinity to target proteins. Piperidine derivatives are well-known for their ability to improve pharmacological properties such as bioavailability and metabolic stability. The incorporation of this motif into the molecular framework of the compound underscores its potential as a lead structure in medicinal chemistry.

The< strong>ester moiety within the compound's structure also plays a crucial role in its chemical reactivity. Ester groups are frequently utilized in drug design due to their ability to participate in hydrogen bonding and form stable complexes with biological targets. This feature has made N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide a subject of interest in the development of novel therapeutic agents.

Furthermore, the< strong>phenylsulfanyl group contributes to the compound's overall pharmacological profile by influencing its electronic properties and interactions with biological molecules. Sulfur-containing heterocycles are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of this group in N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide suggests that it may exhibit similar therapeutic benefits.

Current research is focused on synthesizing derivatives of N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(phenylsulfanyl)propanamide to optimize its pharmacological properties. By modifying specific functional groups within the molecule, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are supported by high-throughput screening techniques that allow for rapid evaluation of large libraries of compounds.

The< strong>CAS number 1235012-80-2 serves as a unique identifier for this compound, facilitating its documentation and communication within the scientific community. This standardized numbering system ensures that researchers worldwide can accurately reference and discuss the compound without ambiguity.

In conclusion, N-{4-2-(4-hydroxypiperidin-1-yl)-2-oxyloethylphenyl}-3-(phenylsulfanyl)propanamide represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular architecture and diverse functional groups make it a versatile tool for studying biological mechanisms and developing new therapeutic interventions. As computational methods continue to advance, the understanding of this compound's properties will undoubtedly expand, paving the way for innovative applications in medicine.